Cas no 25451-16-5 (1,3-Propanediol,2-phenoxy-, dicarbamate (8CI))
25451-16-5 structure
Product Name:1,3-Propanediol,2-phenoxy-, dicarbamate (8CI)
CAS No:25451-16-5
MF:C11H14N2O5
MW:254.239263057709
CID:258533
PubChem ID:213003
Update Time:2025-04-19
1,3-Propanediol,2-phenoxy-, dicarbamate (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-phenoxy-, dicarbamate (8CI)
- (3-carbamoyloxy-2-phenoxypropyl) carbamate
- 25451-16-5
- BRN 3060969
- 1,3-Propanediol, 2-phenoxy-, dicarbamate
- 2-Phenoxy-1,3-propanediol dicarbamate
- DTXSID50180124
-
- Inchi: 1S/C11H14N2O5/c12-10(14)16-6-9(7-17-11(13)15)18-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,12,14)(H2,13,15)
- InChI Key: YCYZGSQKMQDBBO-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(COC(N)=O)COC(N)=O
Computed Properties
- Exact Mass: 254.09032
- Monoisotopic Mass: 254.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.309
- Boiling Point: 542.6°C at 760 mmHg
- Flash Point: 306.7°C
- Refractive Index: 1.552
- PSA: 113.87
1,3-Propanediol,2-phenoxy-, dicarbamate (8CI) Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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